5-chloro-3-methyl-1-phenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-chloro-3-methyl-1-phenyl-N-[3-(trifluoromethyl)phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C18H13ClF3N3O/c1-11-15(16(19)25(24-11)14-8-3-2-4-9-14)17(26)23-13-7-5-6-12(10-13)18(20,21)22/h2-10H,1H3,(H,23,26)
• InChI Key: HMWCNYSAOONDKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)NC2=CC=CC(=C2)C(F)(F)F)Cl)C3=CC=CC=C3
• Molecular Formula: C18H13ClF3N3O
• Molecular Weight: 379.8 g/mol

Description

5-chloro-3-methyl-1-phenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C18H13ClF3N3O and its molecular weight is 379.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.0699242 g/mol and the complexity rating of the compound is 499. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Glycine Transporter 1 Inhibition

5-Chloro-3-methyl-1-phenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide, along with structurally similar compounds, has been explored in the context of central nervous system disorders. For instance, a related compound, 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, demonstrated potent inhibitory activity against Glycine Transporter 1 (GlyT1). This inhibition can influence the cerebrospinal fluid concentration of glycine, potentially beneficial for neurological conditions (Yamamoto et al., 2016).

Structural Studies

Structural analysis of closely related pyrazole derivatives provides insights into their molecular configuration. Studies on 5-chloro-3-methyl-1-phenyl-4-pyrazolesulphonamide, a compound similar in structure, revealed detailed information about the orientation of phenyl and pyrazole rings and intermolecular hydrogen bonding, which can inform the design of drugs and other chemical entities (Iulek et al., 1993).

Chemical Synthesis and Modifications

Research on pyrazole derivatives has led to the development of various chemical synthesis methods and modifications. For instance, the reaction of 7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-ol with thionyl chloride resulted in derivatives including 5-chloro-1-phenyl-1H-pyrazole-4-carboxamide. Such chemical reactions are crucial in the creation of novel compounds with potential biological applications (Khutova et al., 2013).

Antimicrobial Applications

Some pyrazole derivatives have been synthesized and tested for antimicrobial properties. A study on 5-(benzofuran-2-yl)-N-(3-chloro-4-(2-(p-tolyloxy) substituted quinolin-3-yl)-2-oxoazetidin-1-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives found them to have significant in vitro antibacterial activity, suggesting potential for use in antimicrobial treatments (Idrees et al., 2020).